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Compound of Interest

Compound Name: Sarizotan dihydrochloride

Cat. No.: B15617820

Technical Support Center: Sarizotan Preclinical
and Clinical Research

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Sarizotan,
particularly in the context of Rett Syndrome. It addresses the notable discrepancies observed
between preclinical mouse studies and human clinical trials.

Frequently Asked Questions (FAQs)
Q1: What is the established mechanism of action for
Sarizotan?

Al: Sarizotan is a selective 5-HT1A receptor agonist and a dopamine D2-like receptor
antagonist.[1] It acts as a full agonist at the 5-HT1A receptor.[2][3] Its activity at dopamine
receptors is more complex; it functions as a partial agonist at D2 receptors, with the specific
effect potentially depending on the surrounding dopaminergic environment.[4] Sarizotan also
demonstrates high affinity for D3 and D4 dopamine receptors.[4]

Sarizotan's Dual Receptor Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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